Cas no 886769-84-2 (tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate
• CAS No: 886769-84-2
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6030522
• PubChem ID: 72210303
• Update Time: 2025-05-24

tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate
• 3-(3,5-DIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46744
• 886769-84-2
• 1241681-20-8
• AB46742
• EN300-1881071
• (S)-3-(3,5-DIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1241681-14-0
• AB46741
• (R)-3-(3,5-DIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

• Inchi： 1S/C17H26N2O4/c1-17(2,3)23-16(20)19-7-6-18-15(11-19)12-8-13(21-4)10-14(9-12)22-5/h8-10,15,18H,6-7,11H2,1-5H3
• InChI Key： WXNGWCOMRHOIQD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C(C=C(C=2)OC)OC)C1)=O

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate (CAS No. 886769-84-2)

tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate (CAS No. 886769-84-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both dimethoxyphenyl and tert-butyl carboxylate groups enhances its reactivity and makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for piperazine-based compounds has surged due to their role in developing central nervous system (CNS) therapeutics and antidepressants. Researchers are particularly interested in tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate due to its potential as a precursor for dopamine receptor modulators and serotonin antagonists. Its structural features align with current trends in precision medicine and targeted drug delivery systems, making it a subject of extensive study.

The synthesis of tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate involves multi-step organic reactions, including Boc protection and aryl coupling. Its CAS No. 886769-84-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's stability under ambient conditions and solubility in common organic solvents like dichloromethane (DCM) and dimethyl sulfoxide (DMSO) further contribute to its practicality in laboratory settings.

From an industrial perspective, tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, addressing environmental concerns. These advancements resonate with the growing emphasis on eco-friendly manufacturing in the chemical sector.

Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to characterize tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate. These methods ensure high purity and compliance with regulatory standards, which are critical for its use in pharmaceutical formulations. The compound's logP value and hydrogen bonding capacity are also key parameters evaluated during preclinical studies.

In summary, tert-butyl 3-(3,5-dimethoxyphenyl)piperazine-1-carboxylate (CAS No. 886769-84-2) represents a pivotal building block in modern chemistry. Its applications span from neurological drug development to material innovation, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in medicinal chemistry and industrial applications.